Cas no 101-95-1 (4'-Hydroxynonananilide)

• Product Name: 4'-Hydroxynonananilide
• CAS No: 101-95-1
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 152814
• Update Time: 2025-10-29

4'-Hydroxynonananilide Chemical and Physical Properties

Names and Identifiers

• Nonanamide,N-(4-hydroxyphenyl)-
• N-(4-hydroxyphenyl)nonan-1-amide
• N-(4-hydroxyphenyl)nonanamide
• 4-n-nonanoylaminophenol
• 4-Nonanoylamino-phenol
• AC1L26CW
• AC1Q5MWE
• Nonananilide, 4'-hydroxy-
• nonanoic acid-(4-hydroxy-anilide)
• Nonansaeure-(4-hydroxy-anilid)
• N-pelargonoyl-p-aminophenol
• N-Pelargonyl-p-aminophenol
• NSC166352
• SureCN38999
• NonanaMide, N-(4-hydroxyphenyl)-
• 4'-Hydroxynonananilide

• Inchi： 1S/C15H23NO2/c1-2-3-4-5-6-7-8-15(18)16-13-9-11-14(17)12-10-13/h9-12,17H,2-8H2,1H3,(H,16,18)
• InChI Key： VQLURHRLTDWRLX-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCC)NC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 249.17299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing

Experimental Properties

• PSA: 49.33
• LogP: 4.15430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 4'-Hydroxynonananilide

Chemical Profile of 4'-Hydroxynonananilide (CAS No. 101-95-1)

4'-Hydroxynonananilide, identified by the Chemical Abstracts Service registry number CAS No. 101-95-1, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and biochemical research. This compound, characterized by its hydroxyl and anilide functional groups, exhibits a molecular structure that lends itself to various applications in synthetic chemistry and drug development. The systematic naming of this molecule follows the IUPAC nomenclature, ensuring clarity and precision in its identification within scientific literature and industrial processes.

The molecular formula of 4'-Hydroxynonananilide is C₁₁H₁₃NO₂, reflecting its composition of 11 carbon atoms, 13 hydrogen atoms, one nitrogen atom, and two oxygen atoms. This structure places it within the broader category of anilides, which are derivatives of aniline featuring a carbonyl group attached to the nitrogen atom of an aromatic ring. The presence of a hydroxyl group at the 4' position introduces additional reactivity, making this compound a versatile intermediate in organic synthesis.

In recent years, 4'-Hydroxynonananilide has been studied for its potential applications in medicinal chemistry. Its unique structural features have prompted researchers to explore its role as a precursor in the synthesis of more complex molecules with pharmacological activity. Specifically, the hydroxyl group and the anilide moiety provide opportunities for further functionalization, enabling the development of novel compounds that may exhibit therapeutic benefits.

One area where 4'-Hydroxynonananilide has shown promise is in the development of bioactive molecules targeting neurological disorders. Preliminary studies suggest that derivatives of this compound may interact with specific enzymatic pathways involved in neurodegeneration. The hydroxyl group's ability to form hydrogen bonds while the anilide moiety can engage in π-stacking interactions makes it an attractive scaffold for designing molecules with enhanced binding affinity to biological targets. This has led to investigations into its potential as a lead compound for further optimization.

Furthermore, the synthesis of 4'-Hydroxynonananilide itself has been optimized for efficiency and scalability, reflecting its importance in industrial applications. Modern synthetic methodologies have enabled the production of this compound with high purity, which is crucial for pharmaceutical-grade materials. Techniques such as catalytic hydrogenation and selective oxidation have been employed to introduce or modify functional groups while maintaining structural integrity.

The chemical properties of 4'-Hydroxynonananilide also make it valuable in material science applications beyond pharmaceuticals. Its ability to form stable complexes with metals and other organic compounds has been explored in catalysis and polymer chemistry. For instance, researchers have investigated its use as a ligand in transition metal-catalyzed reactions, where it can facilitate the formation of carbon-carbon bonds essential for constructing complex molecular architectures.

In academic research, 4'-Hydroxynonananilide has served as a model compound for studying reaction mechanisms and developing new synthetic strategies. Its well-characterized reactivity allows chemists to test hypotheses about electron delocalization and stereoelectronic effects in aromatic systems. Such studies contribute to a deeper understanding of fundamental chemical principles that can be applied across various disciplines.

The safety profile of 4'-Hydroxynonananilide is another critical aspect that has been evaluated through rigorous toxicological studies. These investigations have focused on determining its acute and chronic toxicity, as well as its potential for environmental persistence. Results from these studies indicate that while 4'-Hydroxynonananilide exhibits moderate reactivity under certain conditions, it does not pose significant hazards when handled properly under controlled laboratory or industrial settings.

As research continues to evolve, the applications of 4'-Hydroxynonananilide are expected to expand into new areas. Advances in computational chemistry and high-throughput screening technologies are enabling faster identification of promising derivatives with enhanced biological activity. This synergy between experimental synthesis and computational modeling holds great promise for accelerating drug discovery efforts.

In conclusion,4'-Hydroxynonananilide (CAS No. 101-95-1) represents a compound with multifaceted utility across pharmaceuticals, materials science, and chemical research. Its structural features provide a rich foundation for further exploration, making it an important molecule for both academic inquiry and industrial innovation. As our understanding of its properties grows， so too will its role in shaping future advancements in chemistry and related fields.